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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B15618386 Get Quote

Technical Support Center: TM5275 Sodium
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective storage, handling, and use of TM5275
sodium in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is TM5275 sodium and what is its primary mechanism of action?

A1: TM5275 sodium is a small molecule inhibitor of Plasminogen Activator Inhibitor-1 (PAI-1).

[1][2] Its mechanism of action involves binding to PAI-1, which prevents PAI-1 from inhibiting

tissue-type plasminogen activator (tPA) and urokinase-type plasminogen activator (uPA). By

inhibiting PAI-1, TM5275 effectively promotes the breakdown of fibrin clots and the extracellular

matrix, making it a subject of interest in thrombosis and fibrosis research. Docking studies

suggest that TM5275 binds to strand 4 of the A β-sheet (s4A) position of PAI-1.[1][2]

Q2: What are the recommended storage conditions for TM5275 sodium?

A2: Proper storage of TM5275 sodium is crucial for maintaining its stability and activity.

Recommendations are as follows:

Solid Form: Store at 4°C, sealed away from moisture.[2]

In Solvent:
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-80°C for up to 6 months.

-20°C for up to 1 month.

Stock solutions should be sealed and protected from moisture.[1][2]

Q3: How should I prepare stock solutions of TM5275 sodium?

A3: TM5275 sodium is soluble in DMSO.[2] To prepare a stock solution, dissolve the

compound in fresh, anhydrous DMSO. It is important to use fresh DMSO as it can be

hygroscopic, and the presence of moisture can reduce the solubility of TM5275 sodium.[3] For

example, a 100 mg/mL stock solution in DMSO can be prepared.[3]

Q4: Is TM5275 selective for PAI-1?

A4: Yes, TM5275 is a selective PAI-1 inhibitor. Studies have shown that even at concentrations

up to 100 μM, it does not significantly interfere with other serpin/serine protease systems.[1]
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Issue Possible Cause(s) Recommended Solution(s)

Precipitation of TM5275

sodium in aqueous solution or

cell culture media.

- The aqueous solubility of

TM5275 sodium is low. - The

final concentration of the

organic solvent (e.g., DMSO)

may be too low to maintain

solubility. - The compound may

have crashed out of solution

upon dilution of the

concentrated stock.

- First, dissolve TM5275

sodium in an appropriate

organic solvent like DMSO to

create a concentrated stock

solution before diluting it in

your aqueous buffer or cell

culture medium. - Visually

inspect for any precipitates

after dilution. - If precipitation

occurs, gentle warming or

sonication may help to

redissolve the compound. - For

in vivo preparations, specific

formulations using co-solvents

like PEG300 and surfactants

like Tween-80 can improve

solubility.[3]

Inconsistent or unexpected

results in cell-based assays.

- Cell Seeding Density:

Inconsistent cell numbers can

lead to variability in results. -

Edge Effects: Evaporation from

the outer wells of a microplate

can concentrate the compound

and other media components.

- Incubation Times: Variations

in incubation times can affect

the cellular response. -

Reagent Quality: Degradation

of TM5275 sodium or other

reagents can lead to

inconsistent results.

- Use a hemocytometer or an

automated cell counter to

ensure accurate and

consistent cell seeding. - To

mitigate edge effects, avoid

using the outermost wells of

the microplate for experimental

data. Fill these wells with

sterile PBS or media to

maintain humidity. - Ensure

that all plates are incubated for

the exact same duration. - Use

high-purity TM5275 sodium

and ensure all other reagents

are within their expiration

dates. Prepare fresh dilutions

of TM5275 sodium for each

experiment.
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High levels of cell death

observed after treatment.

- Compound Concentration:

The concentration of TM5275

sodium may be too high,

leading to off-target effects or

cytotoxicity. - Solvent Toxicity:

The concentration of the

solvent (e.g., DMSO) may be

toxic to the cells.

- Perform a dose-response

experiment to determine the

optimal, non-toxic

concentration for your specific

cell line and assay. - Ensure

the final concentration of the

solvent in the culture medium

is below the toxic threshold for

your cell line (typically <0.5%).

Run a vehicle control (media

with the same concentration of

solvent) to assess solvent

toxicity.

Data Presentation
While specific quantitative data on the stability of TM5275 sodium under varying pH and

temperature conditions in aqueous solutions is not extensively available in publicly accessible

literature, the following tables provide a summary of its key properties and recommended

storage conditions. Researchers are advised to perform their own stability assessments for

their specific experimental setups.

Physical and Chemical Properties
Property Value

Molecular Formula C₂₈H₂₇ClN₃NaO₅

Molecular Weight 543.97 g/mol

Appearance White to off-white solid

IC₅₀ for PAI-1 6.95 μM

Recommended Storage Conditions
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Form Temperature Duration Special Conditions

Solid 4°C Long-term
Sealed, away from

moisture

In Solvent -80°C Up to 6 months
Sealed, away from

moisture

In Solvent -20°C Up to 1 month
Sealed, away from

moisture

Experimental Protocols
Protocol 1: Preparation of TM5275 Sodium Stock
Solution

Materials:

TM5275 sodium solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Aseptically weigh the desired amount of TM5275 sodium powder in a sterile microfuge

tube.

2. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 100 mg/mL).

3. Vortex the solution until the TM5275 sodium is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.

4. Aliquot the stock solution into smaller volumes in sterile, tightly sealed vials to avoid

repeated freeze-thaw cycles.

5. Store the aliquots at -20°C or -80°C as recommended.
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Protocol 2: General Cell Viability Assay (e.g., MTT
Assay)

Cell Seeding:

Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere

overnight in a humidified incubator at 37°C with 5% CO₂.

Treatment:

Prepare serial dilutions of TM5275 sodium from your stock solution in the appropriate cell

culture medium.

Remove the old medium from the cells and add the medium containing different

concentrations of TM5275 sodium.

Include a vehicle control (medium with the same concentration of DMSO used for the

stock solution) and a positive control for cell death.

Incubation:

Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C with 5% CO₂.

MTT Assay:

Add MTT reagent to each well and incubate for 2-4 hours until a purple formazan

precipitate is visible.

Add solubilization solution to each well to dissolve the formazan crystals. . Read the

absorbance at the appropriate wavelength using a microplate reader.

Mandatory Visualizations
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Caption: PAI-1's role in thrombosis and its inhibition by TM5275.
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Start: Prepare TM5275 Stock Solution (in DMSO)

Prepare Working Dilutions in Cell Culture Medium

Treat Cells with TM5275 Dilutions

Seed Cells in Multi-well Plate

Incubate for a Defined Period (e.g., 24-72h)

Perform Downstream Assay (e.g., Viability, Gene Expression)

Analyze and Interpret Results

Click to download full resolution via product page

Caption: A typical experimental workflow for using TM5275 in cell-based assays.
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Caption: The role of TM5275 in inhibiting the TGF-β1/PAI-1 fibrosis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618386#best-practices-for-storing-and-handling-
tm5275-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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